2-{[4-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-imidazol-2-yl]sulfonyl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-yl)-1-phenylimidazol-2-yl]sulfonyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H18FN3O5S/c25-17-7-9-18(10-8-17)26-23(29)14-34(30,31)24-27-20(13-28(24)19-4-2-1-3-5-19)16-6-11-21-22(12-16)33-15-32-21/h1-13H,14-15H2,(H,26,29)
• InChI Key: SYWDRFUAVIPDIY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CN(C(=N3)S(=O)(=O)CC(=O)NC4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C24H18FN3O5S
• Molecular Weight: 479.5 g/mol
• CAS No.: 892279-77-5

Description

This compound is a sulfonyl-substituted imidazole derivative featuring a benzodioxole ring at position 4 of the imidazole core and a 4-fluorophenyl acetamide moiety. The sulfonyl group enhances stability and may contribute to binding affinity in biological targets, while the benzodioxole ring could improve lipophilicity and metabolic resistance .

Synthesis pathways for related compounds (e.g., triazoles and imidazoles) involve nucleophilic substitution, cyclization, and alkylation reactions. For instance, hydrazinecarbothioamides are key intermediates, reacting with α-halogenated ketones to form S-alkylated derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-imidazol-2-yl]sulfonyl}-N-(4-fluorophenyl)acetamide typically involves multi-step organic reactions. One common approach is the Pd-catalyzed amination of fused heteroaryl amines using catalytic tris(dibenzylideneacetone)dipalladium (Pd₂(dba)₃) and 2,2’-bis(phenylphosphino)-1,1’-binaphthyl (BINAP) as ligands, with cesium carbonate (Cs₂CO₃) as the base . The reaction conditions often include refluxing in toluene for 24 hours.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like crystallization and chromatography, would apply.

Chemical Reactions Analysis

Types of Reactions

2-{[4-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-imidazol-2-yl]sulfonyl}-N-(4-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the imidazole ring or the sulfonyl group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide (H₂O₂) for oxidation, reducing agents like sodium borohydride (NaBH₄) for reduction, and halogenating agents for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-{[4-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-imidazol-2-yl]sulfonyl}-N-(4-fluorophenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has potential as a biochemical probe due to its ability to interact with specific proteins and enzymes.

Medicine: Research is ongoing to explore its potential as an anticancer agent, given its ability to induce apoptosis in cancer cells.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[4-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-imidazol-2-yl]sulfonyl}-N-(4-fluorophenyl)acetamide involves modulation of microtubule assembly. The compound suppresses tubulin polymerization or stabilizes microtubule structure, leading to mitotic blockade and cell apoptosis . This mechanism is particularly relevant in its potential use as an anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

The table below highlights structural differences and similarities between the target compound and related derivatives:

Compound Name / ID	Key Substituents	Functional Groups	Notable Features
Target Compound	4-(2H-1,3-Benzodioxol-5-yl), 1-phenyl, sulfonyl, N-(4-fluorophenyl)acetamide	Sulfonyl, benzodioxole, fluorophenyl	High polarity due to sulfonyl; benzodioxole enhances aromatic stacking .
N-(1,3-Benzodioxol-5-yl)-2-{[4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	3,4-Dimethoxyphenyl, sulfanyl (S-alkylated)	Thioether, dimethoxyphenyl	Reduced electron-withdrawing effects vs. sulfonyl; methoxy groups increase logP
N-{4-[4-(4-Fluorophenyl)-1-methyl-2-[(R)-methylsulfinyl]-1H-imidazol-5-yl]-2-pyridyl}acetamide dihydrate	Methylsulfinyl, pyridyl	Sulfoxide, pyridine	Chiral sulfoxide moiety; dihydrate form improves crystallinity .
5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones	2,4-Difluorophenyl, triazole core	Triazole, sulfonyl	Triazole core vs. imidazole; difluorophenyl enhances metabolic stability .

Biological Activity

The compound 2-{[4-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-imidazol-2-yl]sulfonyl}-N-(4-fluorophenyl)acetamide is a novel synthetic derivative that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and enzyme inhibition. This article aims to provide a comprehensive overview of its biological activity based on recent research findings.

Chemical Structure and Properties

The molecular structure of the compound includes:

• Benzodioxole moiety : Known for its role in enhancing biological activity.
• Imidazole ring : Often associated with various pharmacological activities.
• Sulfonamide group : Implicated in enzyme inhibition.

The chemical formula is $C_{19}H_{18}FN_{3}O_{4}S$ with a molecular weight of approximately 393.43 g/mol.

1. Enzyme Inhibition

Research indicates that compounds containing imidazole and sulfonamide groups can serve as effective inhibitors of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII. A study involving similar compounds demonstrated selective inhibition against these isoforms, which are implicated in tumor growth and metastasis .

Compound	CA IX Inhibition (Ki)	CA XII Inhibition (Ki)
5b	0.5 µM	>100 µM
5d	0.7 µM	>100 µM
5e	0.9 µM	>100 µM

The above data shows that variations in the substituent groups significantly affect inhibitory potency.

2. Anticancer Activity

In vitro studies have evaluated the anticancer efficacy of this compound against several human cancer cell lines, including:

• Panc-1 (pancreatic cancer)
• MCF-7 (breast cancer)
• HT-29 (colon cancer)
• A549 (lung cancer)

The results indicated that the compound exhibited significant cytotoxicity, with IC50 values ranging from 1.5 to 10 µM depending on the cell line tested. For instance, compound 5g demonstrated an IC50 of 2.3 µM against all tested lines, comparable to doxorubicin, a standard chemotherapeutic agent .

Cell Line	IC50 (µM)	Reference Compound IC50 (Doxorubicin, µM)
Panc-1	2.3	1.1
MCF-7	3.0	0.9
HT-29	4.5	0.8
A549	5.0	1.0

The mechanism by which this compound exerts its biological effects appears to involve:

• Induction of apoptosis : The compound triggers programmed cell death in cancer cells.
• Cell cycle arrest : It induces G0/G1 phase arrest, preventing cancer cell proliferation.

Studies utilizing flow cytometry have confirmed these effects, showing increased sub-G1 populations indicative of apoptotic cells after treatment with the compound .

Case Studies

A notable case study involved the administration of this compound in xenograft models where it significantly reduced tumor volume compared to control groups, demonstrating its potential as a therapeutic agent in vivo .